Cas no 29880-05-5 (a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI))

a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI) structure
29880-05-5 structure
Product name:a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI)
CAS No:29880-05-5
MF:C26H40O6
MW:448.5922
CID:265786
PubChem ID:6450005

a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI)
    • (2S,3R,4R,5R,6S)-2-[(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • 29880-05-5
    • alpha-D-Glucopyranoside, 3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl, (all-E)-
    • Retinyl beta-glucose
    • Inchi: InChI=1S/C26H40O6/c1-17(11-12-20-19(3)10-7-14-26(20,4)5)8-6-9-18(2)13-15-31-25-24(30)23(29)22(28)21(16-27)32-25/h6,8-9,11-13,21-25,27-30H,7,10,14-16H2,1-5H3/b9-6+,12-11+,17-8+,18-13+/t21-,22-,23+,24+,25-/m0/s1
    • InChI Key: CANKXEMSSRKEGQ-YDVWZVQJSA-N
    • SMILES: C/C(=C\CO[C@H]1O[C@@H](CO)[C@H](O)[C@@H](O)[C@H]1O)/C=C/C=C(/C=C/C1=C(C)CCCC1(C)C)\C

Computed Properties

  • Exact Mass: 448.282489
  • Monoisotopic Mass: 448.282489
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 773
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.4
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.15
  • Boiling Point: 626.3°Cat760mmHg
  • Flash Point: 332.5°C
  • Refractive Index: 1.565

a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI) Related Literature

Recommend Articles

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.